![molecular formula C16H16IN B139217 1-Benzhydryl-3-iodoazetidine CAS No. 125735-40-2](/img/structure/B139217.png)
1-Benzhydryl-3-iodoazetidine
Overview
Description
1-Benzhydryl-3-iodoazetidine (1BIA) is an organic compound that has been studied for its potential applications in synthetic organic chemistry and biochemistry. It is a member of the class of benzhydryl compounds, and is a structural analog of 1-benzyl-2-iodoazetidine (1BIZ). 1BIA is a versatile building block for the synthesis of complex organic molecules, and has been used in a variety of synthetic organic chemistry and biochemistry applications.
Scientific Research Applications
Halogen Bonding Organocatalysts
1-Benzhydryl-3-iodoazetidine has been explored in the context of halogen bonding in organocatalysis. Iodine(III) derivatives, including compounds like this compound, demonstrate effectiveness as versatile reagents in organic synthesis. Their role in Lewis acidic organocatalysis, particularly through halogen bonding, is notable. For instance, they have been used in the solvolysis of benzhydryl chloride and the Diels-Alder reaction of cyclopentadiene with methyl vinyl ketone, showcasing their catalytic potential in these chemical transformations (Heinen et al., 2018).
Synthesis of α-Benzyl Azetidine Derivatives
Another significant application is in the regioselective α-benzylation of 3-iodoazetidine via Suzuki cross-coupling. This process efficiently synthesizes a range of α-benzyl azetidine derivatives with high regioselectivity. This synthesis highlights the chemical's versatility in creating complex molecular structures with potential implications in medicinal and organic chemistry (Qiu et al., 2019).
Synthesis of Azetidine Derivatives
This compound also finds use in the synthesis of various azetidine derivatives. For example, research has delved into creating 4-alkyl-1-benzhydryl-2-(methoxymethyl)azetidin-3-ols through regio- and stereoselective alkylation. This process involves manipulating the azetidine structure to achieve specific configurations, illustrating the compound's utility in complex synthetic pathways (Salgado et al., 2002).
Halogen Bonding in Graphitic Surfaces
The compound's derivatives also find applications in surface chemistry, specifically in modifying graphitic surfaces. Azide-modified graphitic surfaces prepared by reaction with iodine azide, a derivative of this compound, demonstrate the capacity for covalent attachment of alkyne-terminated molecules. This highlights its potential use in surface functionalization and material science applications (Devadoss & Chidsey, 2007).
Safety and Hazards
Properties
IUPAC Name |
1-benzhydryl-3-iodoazetidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16IN/c17-15-11-18(12-15)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBCVAYQWXMWFLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(C2=CC=CC=C2)C3=CC=CC=C3)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16IN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80428546 | |
Record name | 1-benzhydryl-3-iodoazetidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80428546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
125735-40-2 | |
Record name | 1-benzhydryl-3-iodoazetidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80428546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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